Cas no 2549039-93-0 (4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine)

• Product Name: 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine
• CAS No: 2549039-93-0
• MF: C₁₆H₁₉BrN₄
• MW: 347.252862215042
• CID: 5313572
• PubChem ID: 154883593
• Update Time: 2025-07-02

4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[(2-Bromophenyl)methyl]-1-piperazinyl]-6-methylpyrimidine
• 4-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine
• F6619-6491
• AKOS040710053
• 2549039-93-0
• 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine

• Inchi： 1S/C16H19BrN4/c1-13-10-16(19-12-18-13)21-8-6-20(7-9-21)11-14-4-2-3-5-15(14)17/h2-5,10,12H,6-9,11H2,1H3
• InChI Key： BGOVEDWYIDFEQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CCN(C2C=C(C)N=CN=2)CC1

Computed Properties

• Exact Mass: 346.07931g/mol
• Monoisotopic Mass: 346.07931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.0±45.0 °C(Predicted)
• pka: 8.07±0.28(Predicted)

Additional information on 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine

Comprehensive Overview of 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine (CAS No. 2549039-93-0)

In the realm of pharmaceutical and chemical research, 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine (CAS No. 2549039-93-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a piperazine core linked to a 2-bromophenylmethyl group and a 6-methylpyrimidine moiety. Such a configuration makes it a subject of interest in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The molecular structure of 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine combines aromatic and heterocyclic elements, which are critical for interactions with biological targets. Researchers have explored its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. Given the rising demand for precision medicine and personalized therapies, this compound's ability to selectively bind to specific receptors could pave the way for innovative treatments.

One of the most searched questions in the field is: "What are the applications of piperazine derivatives in drug development?" This compound provides a compelling case study. Its piperazine backbone is a common feature in many FDA-approved drugs, such as antidepressants and antipsychotics. The addition of the 2-bromophenylmethyl group introduces steric and electronic effects that may enhance binding affinity, making it a valuable scaffold for medicinal chemistry.

Another trending topic in the scientific community is the role of small-molecule inhibitors in treating neurodegenerative diseases. The 6-methylpyrimidine segment of this compound aligns with the structural requirements for crossing the blood-brain barrier (BBB), a key challenge in CNS drug development. This has led to speculation about its potential in addressing conditions like Alzheimer's disease or Parkinson's disease, though further research is needed.

From a synthetic chemistry perspective, the CAS No. 2549039-93-0 compound offers versatility. Its bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability is crucial for structure-activity relationship (SAR) studies, a cornerstone of modern drug design. Researchers frequently search for "how to modify brominated compounds for drug discovery," and this molecule serves as an excellent example.

In the context of green chemistry, there is growing interest in sustainable synthesis methods for complex molecules like 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine. Questions such as "What are eco-friendly alternatives for brominated intermediates?" highlight the need for innovative approaches. Recent advancements in catalytic bromination and flow chemistry could provide solutions, aligning with global trends toward environmentally friendly manufacturing.

The compound's physicochemical properties, including its logP and solubility, are also critical for formulation scientists. These parameters influence bioavailability and drug delivery, topics frequently searched by professionals in the field. Understanding how the methylpyrimidine and piperazine groups contribute to these properties can guide the development of more effective pharmaceuticals.

In summary, 4-{4-[(2-Bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine (CAS No. 2549039-93-0) represents a fascinating intersection of medicinal chemistry, drug discovery, and synthetic innovation. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in addressing some of the most pressing challenges in modern healthcare.